Cas no 116146-15-7 (1H-Imidazole,1-(2,2-dimethylpropyl)-5-(3-ethoxyphenyl)-)

• Product Name: 1H-Imidazole,1-(2,2-dimethylpropyl)-5-(3-ethoxyphenyl)-
• CAS No: 116146-15-7
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 235170
• PubChem ID: 189371
• Update Time: 2025-04-19

1H-Imidazole,1-(2,2-dimethylpropyl)-5-(3-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-(2,2-dimethylpropyl)-5-(3-ethoxyphenyl)-
• 1-(2,2-dimethylpropyl)-5-(3-ethoxyphenyl)imidazole
• 116146-15-7
• DTXSID30151296
• 1-Neopentyl-5-(3-ethoxyphenyl)imidazole
• 5-(3-Ethoxyphenyl)-1-neopentyl-1H-imidazole

• Inchi： 1S/C16H22N2O/c1-5-19-14-8-6-7-13(9-14)15-10-17-12-18(15)11-16(2,3)4/h6-10,12H,5,11H2,1-4H3
• InChI Key： JUGNINIQPVTRDT-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1=CN=CN1CC(C)(C)C

Computed Properties

• Exact Mass: 258.17336
• Monoisotopic Mass: 258.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1
• Boiling Point: 417.3°Cat760mmHg
• Flash Point: 206.2°C
• Refractive Index: 1.529
• PSA: 27.05